Cas no 79864-95-2 (Succinic Acid-1,4-13C2)

• Product Name: Succinic Acid-1,4-13C2
• CAS No: 79864-95-2
• MF: C₄H₆O₄
• MW: 120.073351383209
• CID: 556525
• PubChem ID: 24872061
• Update Time: 2025-04-19

Succinic Acid-1,4-13C2 Chemical and Physical Properties

Names and Identifiers

• Butanedioic-1,4-13C2acid
• BUTANEDIOIC ACID-1,4-13C2
• Succinic Acid-1,4-13C2
• (1,4-~13~C_2_)butanedioic acid
• (1,4-13C2)butanedioic acid
• Succinic acid-1,4-13C2, 99 atom % 13C
• SCHEMBL1332767
• HY-N0420S3
• 79864-95-2
• Butanedioic Acid-13C2
• CS-0541826
• DTXSID10437808
• KDYFGRWQOYBRFD-CQDYUVAPSA-N
• Succinic Acid (1,4-13C2, 99%)

• MDL： MFCD00083910
• Inchi： 1S/C4H6O4/c5-3(6)1-2-4(7)8/h1-2H2,(H,5,6)(H,7,8)/i3+1,4+1
• InChI Key： KDYFGRWQOYBRFD-CQDYUVAPSA-N
• SMILES： O[13C](CC[13C](=O)O)=O

Computed Properties

• Exact Mass: 120.03331834g/mol
• Monoisotopic Mass: 120.03331834g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.4±0.1 g/cm3
• Melting Point: 187-190 °C (lit.)
• Boiling Point: 235 °C
• Flash Point: Not available
• Refractive Index: 1.478
• Vapor Pressure: Not available
• Solubility: Not determined

Succinic Acid-1,4-13C2 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37-38-41
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：36/37/38-41
• Safety Term：26-36